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Compound of Interest

Triisopropylsilyl
Compound Name:
triffluoromethanesulfonate

Cat. No.: B042459

Essential Safety and Handling Guide for
Triisopropylsilyl Trifluoromethanesulfonate

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for Triisopropylsilyl trifluoromethanesulfonate (TIPSOTY), a highly reactive
silylating agent. Adherence to these procedures is critical for ensuring laboratory safety and
experimental integrity.

Chemical Identifier and Physical Properties
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Property Value

Chemical Name Triisopropylsilyl trifluoromethanesulfonate

TIPS triflate, Trifluoromethanesulfonic acid

Synonyms triisopropylsilyl ester

CAS Number 80522-42-5

Molecular Formula C10H21F303SSi

Molecular Weight 306.42 g/mol

Appearance Colorless to light brown clear liquid[1]
Density 1.14 g/mL at 25 °C[2][3]

Boiling Point 45-46 °C at 0.03 mmHg[2]

Flash Point 103 °C (217.4 °F) - closed cup[2]

Hazard Identification and Classification

Triisopropylsilyl trifluoromethanesulfonate is classified as a corrosive liquid that causes
severe skin burns and eye damage.[4][5][6][7] It is also moisture-sensitive and can react
violently with water.[6][8]

Hazard Class Category
Skin Corrosion/Irritation 1B/1C[2][7]
Serious Eye Damage/Eye lIrritation 1[5][7]

Signal Word: Danger[1][2][4][5]
Hazard Statements:

e H314: Causes severe skin burns and eye damage.[1][2]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21127~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:22:38~~Triisopropylsilyl%20trifluoromethanesulfonate~~
https://www.sigmaaldrich.com/US/en/product/aldrich/248460
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/248460
https://www.sigmaaldrich.com/US/en/product/aldrich/248460
https://www.sigmaaldrich.com/US/en/product/aldrich/248460
https://www.benchchem.com/product/b042459?utm_src=pdf-body
https://www.tcichemicals.com/JP/ja/sds/T1588_JP_EN.pdf
https://www.spectrumchemical.com/media/sds/TCI-T1588.pdf
https://www.fishersci.com/store/msds?partNumber=AC250700500&countryCode=US&language=en
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T1588&langSelector=en&selectedCountry=KR
https://www.fishersci.com/store/msds?partNumber=AC250700500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/248460
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T1588&langSelector=en&selectedCountry=KR
https://www.spectrumchemical.com/media/sds/TCI-T1588.pdf
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T1588&langSelector=en&selectedCountry=KR
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21127~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:22:38~~Triisopropylsilyl%20trifluoromethanesulfonate~~
https://www.sigmaaldrich.com/US/en/product/aldrich/248460
https://www.tcichemicals.com/JP/ja/sds/T1588_JP_EN.pdf
https://www.spectrumchemical.com/media/sds/TCI-T1588.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21127~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:22:38~~Triisopropylsilyl%20trifluoromethanesulfonate~~
https://www.sigmaaldrich.com/US/en/product/aldrich/248460
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

A comprehensive PPE strategy is mandatory when handling Triisopropylsilyl
trifluoromethanesulfonate. The following table outlines the minimum required PPE.

Body Part Required PPE Specifications

Chemical splash goggles are
) essential.[9] A face shield
Eyes/Face Safety goggles and face shield ) N
provides an additional layer of

protection.[4][10]

Butyl rubber or other

_ chemically resistant gloves are
) Impervious gloves and
Skin ] ] recommended.[9] A lab coat,
protective clothing ] )
apron, or chemical-resistant

suit should be worn.[4][5]

A half or full-facepiece
respirator is necessary when
vapors or aerosols may be

Respiratory Respirator generated.[3][4] Use
respirators approved under
appropriate government
standards.[4]

Steel-toed boots may be
Feet Chemical-resistant boots required depending on the

scale of work.[4]

Operational Plan: Handling and Storage

Handling Protocol:

« Ventilation: Always handle Triisopropylsilyl trifluoromethanesulfonate in a well-ventilated
area, preferably within a chemical fume hood.[1][4][6]

¢ Inert Atmosphere: Due to its moisture sensitivity, handle and store this compound under an
inert atmosphere, such as nitrogen or argon.[6][8]
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» Dispensing: Use a closed system for transfers whenever possible to minimize exposure.[4]

[5]

e Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[415][6]

e Hygiene: Wash hands and face thoroughly after handling.[3][4][5] Contaminated clothing
should be removed immediately and washed before reuse.[3][4][5]

Storage Protocol:
» Container: Keep the container tightly closed.[4][5][6]

e Location: Store in a cool, dark, and dry place.[4][5] The storage area should be a designated
corrosives area and be locked up.[3][4][6]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[6]

Emergency and Disposal Plans

Emergency Procedures: Exposure
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Ingestion

Seek immediate

Rinse mouth. [=——————®>| Do NOT induce vomiting. |~ . .
medical attention.

Inhalation

Seek immediate

Move person to fresh air. |——#>| Keep comfortable for breathing. [~ . .
medical attention.

Eye Contact

Seek immediate
medical attention.

Rinse cautiously with water Remove contact lenses,

. . — | Continue rinsing. [~
for several minutes. if present and easy to do.

Skin Contact

Immediately remove all Rinse skin with water/shower Seek immediate
contaminated clothing. for at least 15 minutes. medical attention.

Click to download full resolution via product page
Caption: Emergency procedures for exposure to Triisopropylsilyl trifluoromethanesulfonate.

In case of any exposure, immediately call a poison center or doctor.[4][5][6] First-aiders should
wear appropriate personal protective equipment, including rubber gloves and air-tight goggles.

[4]
Disposal Plan

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[3][4][5]

o Container: Leave the chemical in its original container. Do not mix with other waste.[3]

o Labeling: Ensure the container is clearly labeled with the contents.
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« Collection: Arrange for collection by a licensed hazardous waste disposal company.

Unused Triisopropylsilyl
Trifluoromethanesulfonate

'

Keep in original, labeled container.
Do not mix with other waste.

'

Store in a designated, secure
waste accumulation area.

'

Contact licensed hazardous
waste disposal service.

'

Complete all required
waste disposal documentation.

'

Hand over waste to the
disposal service.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Triisopropylsilyl trifluoromethanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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